Cas no 466-80-8 (1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-)
466-80-8 structure
Product Name:1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
CAS No:466-80-8
MF:C16H19NO3
MW:273.326964616776
CID:331439
PubChem ID:441076
Update Time:2025-04-19
1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
- Α-(2-METHYL-01-OXO-2-PROPENYL)-Ω-(SULFOOXY)POLY[OXY(METHYL-1,2-ETHANEDIYL)], SODIUM SALT
- α-Erythroidine
- (4bS,6R,13aS)-6-methoxy-1,6,10,12,13,13a-hexahydro-3H,5H-pyrano[4',3':3,4]pyrido[2,1-i]indol-3-one
- 0M56M9D8T6
- alpha-Erythroidine
- NS00094633
- UNII-0M56M9D8T6
- 4-[(R)-hydroxy-[(2S,5R)-5-vinylquinuclidin-2-yl]methyl]quinolin-6-ol
- (3beta,12beta)-1,2,6,7-Tetradehydro-12,17-dihydro-3-methoxy-16(15H)-oxaerythrinan-15-one
- C06531
- .ALPHA.-ERYTHROIDINE [MI]
- Q27236951
- AC1L9AI2
- DTXSID10331559
- 466-80-8
- (3.BETA.,12.BETA.)-1,2,6,7-TETRADEHYDRO-12,17-DIHYDRO-3-METHOXY-16(15H)-OXAERYTHRINAN-15-ONE
- SureCN4883322
- 1H,12H-Benzo(I)pyrano(3,4-g)indolizin-12-one, 2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
- SCHEMBL4883322
- alpha-Erythroidine [MI]
-
- Inchi: 1S/C16H19NO3/c1-19-13-3-2-12-5-7-17-6-4-11-10-20-15(18)8-14(11)16(12,17)9-13/h2-3,5,8,11,13H,4,6-7,9-10H2,1H3/t11-,13+,16+/m1/s1
- InChI Key: IXPDLJKEPLTCOU-FFSVYQOJSA-N
- SMILES: O1C(C=C2[C@@H](C1)CCN1CC=C3C=C[C@@H](C[C@@]123)OC)=O
Computed Properties
- Exact Mass: 273.136
- Monoisotopic Mass: 273.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
Experimental Properties
- Density: 1.27
- Melting Point: 58-60°
- Boiling Point: 522°C at 760 mmHg
- Flash Point: 269.5°C
- Refractive Index: 1.613
- PSA: 38.77000
- LogP: 1.38310
- Specific Rotation: D27 +136° (c = 0.5 in water)
1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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